Cas no 6587-24-2 (Methyl 2-cyanobenzoate)

Methyl 2-cyanobenzoate Properties

Names and Identifiers

• Methyl 2-cyanobenzoate
• 2-Cyanobenzoic acid methyl ester
• Benzoic acid, 2-cyano-, methyl ester
• METHYL-2-CYANO BENZOATE
• methyl-2-cyanobenzoate
• RAMPDACRJWTXEV-UHFFFAOYSA-N
• Benzoic acid, o-cyano-, methyl ester
• Methyl o-cyanobenzoate
• o-Cyanbenzoesauremethylester
• METHYL2-CYANOBENZOATE
• 2-(Methoxycarbonyl)benzonitrile
• 2-cyano-benzoic acid methyl ester
• SBB053726
• Benzoic acid, 2-cyano-,methyl ester
• TRA004
• FT-0628452
• A835258
• SY005784
• CHEMBL4543803
• DTXSID80342511
• FS-1551
• EN300-105663
• Z1201617254
• SCHEMBL181067
• CHEBI:194859
• CS-W005307
• MFCD00016376
• AKOS006229429
• 6587-24-2
• J-522007
• DTXCID00293591
• +Expand

• MDL： MFCD00016376
• InChIKey： RAMPDACRJWTXEV-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO2/c1-12-9(11)8-5-3-2-4-7(8)6-10/h2-5H,1H3
• SMILES： O(C([H])([H])[H])C(C1=C([H])C([H])=C([H])C([H])=C1C#N)=O

Computed Properties

• Exact Mass: 161.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 161.047678
• Heavy Atom Count: 12
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 50.1

Experimental Properties

• LogP: 1.34488
• PSA: 50.09000
• Refractive Index: 1.535
• Boiling Point: 108℃/1mmHg(lit.)
• Melting Point: 49 °C
• Flash Point: 136.2℃
• Density: 1.18

Methyl 2-cyanobenzoate Security Information

• Safety Term：S36/37
• Safety Instruction： S36/37
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3439
• Risk Phrases： 20/21/22
• HazardClass：IRRITANT, IRRITANT-HARMFUL

Methyl 2-cyanobenzoate Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%